Cas no 1271-42-7 (ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid)

ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid Properties

Names and Identifiers

• Ferrocenecarboxylic acid
• (CARBOXYCYCLOPENTADIENYL)-CYCLOPENTADIENYLIRON
• CARBOXYFERROCENE
• FERROCENE MONOCARBOXYLIC ACID
• FERROCENE, CARBOXY-
• Ferroncene Monocarboxylic Acid
• FERROENECARBOXYLIC ACID
• Ferocene monocarboxylic acid
• (Carboxycyclopentadienyl)cyclopentadienyliron
• FERROCENE,CARBOXY
• ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid
• FERROCENECARBOXYLIC ACID
• Carboxyferrocene
• +Expand

• MDL： MFCD00001430
• InChIKey： VUJLGCHOGQEAED-UHFFFAOYSA-N
• Inchi： 1S/C6H5O2.C5H5.Fe/c7-6(8)5-3-1-2-4-5;1-2-4-5-3-1;/h1-4H,(H,7,8);1-5H;
• SMILES： [C]1(C(=O)O)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

• Exact Mass: 230.00300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 230.003022
• Heavy Atom Count: 14
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: -6
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.49530
• PSA: 37.30000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 236.7°C at 760 mmHg
• Melting Point: 210 ºC
• Flash Point: 104.2°C
• Solubility: 可溶于氯仿（少量）、DMSO（少量）、甲醇（少量）
• Color/Form: Yellow crystals, odourless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water

ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R22;R36/37/38
• Signal Word：Warning

ferrous;cyclopenta-1,3-diene;cyclopenta-2,4-diene-1-carboxylic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides